Cas no 104857-29-6 (NSC 694621)

• Product Name: NSC 694621
• CAS No: 104857-29-6
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• CID: 5147979
• PubChem ID: 393167
• Update Time: 2025-07-14

NSC 694621 Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[5,4-b]pyridin-3(2H)-one, 2-(4-methoxyphenyl)-
• NSC 694621
• BDBM50346565
• DA-56309
• CHEMBL95284
• HY-147288
• NSC-694621
• 2-(4-methoxyphenyl)-[1,2]thiazolo[5,4-b]pyridin-3-one
• 2-(4-methoxyphenyl)isothiazolo[5,4-b]pyridin-3-one
• MS-23641
• SCHEMBL26964488
• 104857-29-6
• 2-(4-Methoxyphenyl)isothiazolo[5,4-b]pyridin-3(2H)-one
• CS-0564074
• NCI60_033869
• NSC694621

• Inchi： 1S/C13H10N2O2S/c1-17-10-6-4-9(5-7-10)15-13(16)11-3-2-8-14-12(11)18-15/h2-8H,1H3
• InChI Key： AZVIMHSUSDTTCB-UHFFFAOYSA-N
• SMILES： C12SN(C3=CC=C(OC)C=C3)C(=O)C1=CC=CN=2

Computed Properties

• Exact Mass: 258.04629874g/mol
• Monoisotopic Mass: 258.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on NSC 694621

Comprehensive Analysis of NSC 694621 (CAS No. 104857-29-6): Properties, Applications, and Research Insights

The compound NSC 694621 (CAS No. 104857-29-6) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. As a small-molecule inhibitor, it is often studied for its role in modulating specific cellular pathways, making it a subject of interest in cancer research and drug discovery. Researchers frequently explore its mechanism of action, bioavailability, and synergistic effects with other compounds, aligning with current trends in precision medicine and targeted therapy.

One of the most searched questions about NSC 694621 revolves around its chemical stability and solubility profile, which are critical for formulation development. Studies indicate that this compound exhibits moderate solubility in polar solvents, a property that influences its pharmacokinetic performance. Additionally, its molecular weight and logP value are frequently analyzed to predict its membrane permeability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) research.

In the context of cancer immunotherapy, NSC 694621 has been investigated for its potential to enhance the efficacy of immune checkpoint inhibitors. This aligns with the growing demand for combination therapies in oncology, a trend highlighted in recent clinical trials. The compound’s ability to interfere with signal transduction pathways also makes it a candidate for repurposing studies, a popular approach to accelerate drug development timelines.

Another area of interest is the synthetic route of NSC 694621, often queried by organic chemists and process engineers. Optimizing its synthesis to improve yield and purity is a key focus, especially in scale-up production for preclinical studies. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis methods, addressing sustainability concerns in the pharmaceutical industry.

The structure-activity relationship (SAR) of NSC 694621 is another frequently searched topic. Researchers aim to identify key pharmacophores that contribute to its biological activity, which could lead to the design of next-generation analogs. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, reflecting the integration of AI-driven drug design in modern research.

From a regulatory perspective, NSC 694621 is classified as a research-grade compound, emphasizing its use in non-clinical settings. However, its potential inclusion in FDA-approved drug pipelines remains a speculative yet highly searched topic. Discussions often center around its toxicity profile and therapeutic index, which are critical for translational research.

In summary, NSC 694621 (CAS No. 104857-29-6) represents a multifaceted compound with applications spanning drug discovery, cancer biology, and chemical synthesis. Its study addresses contemporary challenges in personalized medicine and sustainable chemistry, making it a relevant subject for both academia and industry. As research progresses, this compound may unlock new avenues for therapeutic innovation, further solidifying its importance in the scientific community.